Cas no 1361776-39-7 ((2',5'-Dichloro-4-fluoro-biphenyl-2-yl)-acetic acid)

• Product Name: (2',5'-Dichloro-4-fluoro-biphenyl-2-yl)-acetic acid
• CAS No: 1361776-39-7
• MF: C₁₄H₉Cl₂FO₂
• MW: 299.124465703964
• CID: 4996100
• Update Time: 2025-06-12

(2',5'-Dichloro-4-fluoro-biphenyl-2-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (2',5'-Dichloro-4-fluoro-biphenyl-2-yl)-acetic acid

• Inchi： 1S/C14H9Cl2FO2/c15-9-1-4-13(16)12(7-9)11-3-2-10(17)5-8(11)6-14(18)19/h1-5,7H,6H2,(H,18,19)
• InChI Key： FVASEBGNIZDLEA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC(=CC=1CC(=O)O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3

Additional information on (2',5'-Dichloro-4-fluoro-biphenyl-2-yl)-acetic acid

Comprehensive Overview of (2',5'-Dichloro-4-fluoro-biphenyl-2-yl)-acetic acid (CAS No. 1361776-39-7)

(2',5'-Dichloro-4-fluoro-biphenyl-2-yl)-acetic acid (CAS No. 1361776-39-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its biphenyl core and acetic acid functional group, is a subject of interest due to its potential applications in drug development and material science. Researchers are particularly drawn to its unique structural properties, which make it a valuable intermediate in synthesizing more complex molecules.

The compound's dichloro and fluoro substituents contribute to its distinct chemical reactivity, enabling it to participate in various coupling reactions and other synthetic transformations. These features align with the growing demand for halogenated biphenyl derivatives in modern chemistry. As sustainability and green chemistry become focal points in the industry, the efficient synthesis and application of compounds like (2',5'-Dichloro-4-fluoro-biphenyl-2-yl)-acetic acid are increasingly explored to minimize environmental impact.

In recent years, the search for novel biphenyl-based compounds has surged, driven by their versatility in medicinal chemistry. Questions such as "What are the applications of halogenated biphenyls?" or "How to synthesize (2',5'-Dichloro-4-fluoro-biphenyl-2-yl)-acetic acid?" are frequently encountered in academic and industrial forums. This compound's potential role in developing anti-inflammatory agents or antimicrobial drugs further amplifies its relevance, as researchers seek alternatives to address antibiotic resistance and other global health challenges.

From a technical perspective, the CAS No. 1361776-39-7 identifier ensures precise tracking and regulatory compliance, which is critical for laboratories and manufacturers. The compound's physicochemical properties, including solubility, melting point, and stability, are well-documented, facilitating its integration into scalable processes. Additionally, advancements in analytical techniques like HPLC and NMR have streamlined the characterization of such compounds, ensuring high purity and consistency for end-users.

The agrochemical sector also benefits from derivatives of (2',5'-Dichloro-4-fluoro-biphenyl-2-yl)-acetic acid, particularly in the design of crop protection agents. With the rising emphasis on sustainable agriculture, researchers are investigating how such compounds can enhance pesticide efficacy while reducing ecological harm. This aligns with broader trends, such as the search for "eco-friendly halogenated compounds" or "biphenyl-based agrochemicals," which dominate contemporary scientific discourse.

In summary, (2',5'-Dichloro-4-fluoro-biphenyl-2-yl)-acetic acid (CAS No. 1361776-39-7) represents a pivotal building block in multiple industries. Its structural complexity and functional adaptability make it a cornerstone for innovation, whether in pharmaceuticals, agrochemicals, or advanced materials. As research continues to uncover new applications, this compound is poised to remain at the forefront of scientific and industrial advancements.